Cas no 72796-68-0 (Propanedioic acid,2-(2-thienylmethylene)-, 1,3-dimethyl ester)
72796-68-0 structure
Product Name:Propanedioic acid,2-(2-thienylmethylene)-, 1,3-dimethyl ester
CAS No:72796-68-0
MF:C10H10O4S
MW:226.249001979828
CID:550572
PubChem ID:90475615
Update Time:2025-04-19
Propanedioic acid,2-(2-thienylmethylene)-, 1,3-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-(2-thienylmethylene)-, 1,3-dimethyl ester
- PROPANEDIOIC ACID (2-THIENYL METHYLENE)DIMETHYL ESTER
- dimethyl 2-thiofurylmethylidene malonate
- dimethyl pyrimidin-2-ylmalonate
- Propanedioic acid,2-pyrimidinyl-,dimethyl ester
- 72796-68-0
-
- Inchi: 1S/C10H10O4S/c11-9-4-10(12)14-6-7(5-13-9)8-2-1-3-15-8/h1-3,7H,4-6H2
- InChI Key: BDNLYWNJVXQDGS-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1COC(CC(=O)OC1)=O
Computed Properties
- Exact Mass: 226.03000
- Monoisotopic Mass: 226.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 80.84000
- LogP: 1.32180
Propanedioic acid,2-(2-thienylmethylene)-, 1,3-dimethyl ester Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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